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Compound of Interest

Compound Name: 1-(2-Aminoethyl)pyrrolidine

Cat. No.: B145720 Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

1-(2-Aminoethyl)pyrrolidine, a versatile heterocyclic building block.[1][2] The information

presented is curated for researchers, scientists, and professionals in the field of drug

development and chemical synthesis. This document details the compound's Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supplemented with

experimental protocols and a visual workflow for spectroscopic analysis.

Chemical and Physical Properties
1-(2-Aminoethyl)pyrrolidine, with the chemical formula C₆H₁₄N₂ and a molecular weight of

114.19 g/mol , is a colorless to pale yellow liquid.[2][3] It is characterized by a distinct amine-

like odor and is soluble in water.[2]

Table 1: Physicochemical Properties of 1-(2-Aminoethyl)pyrrolidine
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Property Value Reference

CAS Number 7154-73-6 [1][4]

Molecular Formula C₆H₁₄N₂ [1][4][5]

Molecular Weight 114.19 g/mol [4][5]

Boiling Point 66-70 °C at 23 mmHg [4]

Density 0.901 g/mL at 25 °C [1][4]

Refractive Index (n20/D) 1.468 [1][4]

Flash Point 47 °C (116.6 °F) - closed cup [4]

Spectroscopic Data
The following sections present the key spectroscopic data for 1-(2-Aminoethyl)pyrrolidine,

crucial for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The ¹H

and ¹³C NMR data provide detailed information about the hydrogen and carbon framework of

the molecule.

¹H NMR Spectrum

The proton NMR spectrum of 1-(2-Aminoethyl)pyrrolidine is typically recorded in deuterated

chloroform (CDCl₃). The chemical shifts are reported in parts per million (ppm) relative to

tetramethylsilane (TMS).

Table 2: ¹H NMR Spectroscopic Data for 1-(2-Aminoethyl)pyrrolidine
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Assignment Chemical Shift (ppm)

A 2.807

B 2.53

C 2.51

D 1.77

E 1.61

Data sourced from a 90 MHz spectrum in CDCl₃.[6][7]

¹³C NMR Spectrum

While specific peak data from the search results is limited, ¹³C NMR spectra for 1-(2-
Aminoethyl)pyrrolidine are available and can be obtained from sources such as

SpectraBase.[3][8]

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of 1-(2-Aminoethyl)pyrrolidine would be expected to show characteristic

absorptions for N-H and C-N bonds.

Table 3: Key IR Absorptions for 1-(2-Aminoethyl)pyrrolidine

Functional Group Expected Wavenumber (cm⁻¹)

N-H stretch (amine) 3300-3500

C-H stretch (aliphatic) 2850-3000

N-H bend (amine) 1590-1650

C-N stretch 1000-1250

Note: The exact peak positions can be found on various spectral databases. The techniques

used for acquiring IR spectra include capillary cell (neat) and ATR-IR.[3]
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Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound. The mass spectrum of 1-(2-Aminoethyl)pyrrolidine shows a molecular ion peak

and several characteristic fragment ions.

Table 4: Mass Spectrometry Data for 1-(2-Aminoethyl)pyrrolidine

m/z Relative Intensity (%)

114.0 3.2

85.0 6.3

84.0 100.0

70.0 3.9

56.0 4.4

55.0 13.7

42.0 29.8

30.0 10.3

Data obtained with a source temperature of 250 °C, a sample temperature of 180 °C, and at 75

eV.[5][6] The peak at m/z 114.0 corresponds to the molecular ion [M]⁺.[5]

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above.

NMR Spectroscopy
Sample Preparation: A small amount of 1-(2-Aminoethyl)pyrrolidine (approximately 0.04

ml) is dissolved in deuterated chloroform (CDCl₃, approximately 0.5 ml).[6][7]

Instrumentation: A standard NMR spectrometer, such as a Bruker AC-300 operating at 300

MHz for ¹H NMR, is used.[9]
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Data Acquisition: The spectrum is acquired at room temperature (297K) with

tetramethylsilane (TMS) as an internal reference standard.[9]

Infrared (IR) Spectroscopy
Neat (Capillary Cell): A drop of the liquid sample is placed between two salt plates (e.g.,

NaCl or KBr) to form a thin capillary film. The spectrum is then recorded using an FTIR

spectrometer.[3]

Attenuated Total Reflectance (ATR): A small amount of the sample is placed directly on the

ATR crystal (e.g., DuraSamplIR II). The spectrum is recorded using an instrument like a

Bruker Tensor 27 FT-IR.[3]

Mass Spectrometry
Sample Introduction: The sample is introduced into the mass spectrometer, often via gas

chromatography (GC-MS) for volatile liquids.

Ionization: Electron impact (EI) ionization is commonly used, with a standard energy of 75

eV.[5][6]

Analysis: The ions are separated by their mass-to-charge ratio in a mass analyzer. The

detector records the abundance of each ion. The source temperature is maintained at

approximately 250 °C and the sample temperature at 180 °C.[5][6]

Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like 1-(2-Aminoethyl)pyrrolidine.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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